alpha-((2-(Dimethylamino)ethoxy)methyl)-3-pyridinemethanol dihydrochloride

• CAS RN: 131964-31-3
• Molecular Formula: C11H20Cl2N2O2
• Molecular Weight: 283.19 g/mol
• IUPAC Name: 2-[2-(dimethylamino)ethoxy]-1-pyridin-3-ylethanol;dihydrochloride
• InChI: InChI=1S/C11H18N2O2.2ClH/c1-13(2)6-7-15-9-11(14)10-4-3-5-12-8-10;;/h3-5,8,11,14H,6-7,9H2,1-2H3;2*1H
• InChI Key: LRMZTRXFDFCCOI-UHFFFAOYSA-N
• SMILES: CN(C)CCOCC(C1=CN=CC=C1)O.Cl.Cl
• synonyms: alpha-((2-(Dimethylamino)ethoxy)methyl)-3-pyridinemethanol dihydrochlo ride

Description

Alpha-((2-(Dimethylamino)ethoxy)methyl)-3-pyridinemethanol dihydrochloride, commonly known as DMXAA, is a synthetic compound that has been studied extensively for its potential therapeutic applications. DMXAA has been found to possess strong anti-cancer properties and has been investigated as a possible treatment for various types of cancer.

Mechanism Of Action

DMXAA works by activating the immune system and inducing the production of cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interferon-alpha (IFN-alpha). These cytokines cause the destruction of tumor blood vessels and the subsequent death of cancer cells.

Biochemical And Physiological Effects

DMXAA has been found to have a number of biochemical and physiological effects. It has been shown to increase the production of reactive oxygen species (ROS) and induce apoptosis in cancer cells. DMXAA has also been found to increase the expression of genes involved in immune response and inflammation.

Advantages And Limitations For Lab Experiments

DMXAA has several advantages in lab experiments. It is a highly potent compound that has been shown to be effective in inducing tumor necrosis and inhibiting tumor growth. However, DMXAA has limitations in terms of its solubility and stability, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on DMXAA. One area of focus is the development of more effective delivery methods for DMXAA, such as liposomal encapsulation. Another area of research is the investigation of DMXAA in combination with other anti-cancer agents, such as immune checkpoint inhibitors. Additionally, further research is needed to fully understand the mechanism of action of DMXAA and its potential applications in the treatment of cancer.

Synthesis Methods

DMXAA can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis process typically involves the use of reagents such as pyridine, formaldehyde, and dimethylamine. The final product is obtained in the form of a white crystalline powder.

Scientific Research Applications

DMXAA has been extensively studied for its anti-cancer properties. It has been found to induce tumor necrosis and inhibit tumor growth in various types of cancer, including lung cancer, melanoma, and breast cancer. DMXAA has also been found to enhance the effectiveness of radiation therapy and chemotherapy.